Wedelobatin B
Wedelobatin B
Brand Name:
Vulcanchem
CAS No.:
1589488-35-6
VCID:
VC0161541
InChI:
InChI=1S/C30H44O3/c1-18(2)22-15-23(31)19(3)14-24(22)33-27(32)29(6)12-7-11-28(5)25(29)10-13-30-16-20(4)21(17-30)8-9-26(28)30/h9,14,18,21-25,31H,4,7-8,10-13,15-17H2,1-3,5-6H3
SMILES:
CC1=CC(C(CC1O)C(C)C)OC(=O)C2(CCCC3(C2CCC45C3=CCC(C4)C(=C)C5)C)C
Molecular Formula:
C30H44O3
Molecular Weight:
452.679
Wedelobatin B
CAS No.: 1589488-35-6
Cat. No.: VC0161541
Molecular Formula: C30H44O3
Molecular Weight: 452.679
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1589488-35-6 |
|---|---|
| Molecular Formula | C30H44O3 |
| Molecular Weight | 452.679 |
| IUPAC Name | (4-hydroxy-3-methyl-6-propan-2-ylcyclohex-2-en-1-yl) 5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylate |
| Standard InChI | InChI=1S/C30H44O3/c1-18(2)22-15-23(31)19(3)14-24(22)33-27(32)29(6)12-7-11-28(5)25(29)10-13-30-16-20(4)21(17-30)8-9-26(28)30/h9,14,18,21-25,31H,4,7-8,10-13,15-17H2,1-3,5-6H3 |
| Standard InChI Key | XSTKQTLRXOMFCI-WZQMCGDFSA-N |
| SMILES | CC1=CC(C(CC1O)C(C)C)OC(=O)C2(CCCC3(C2CCC45C3=CCC(C4)C(=C)C5)C)C |
| Appearance | Oil |
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